Cas no 628706-87-6 (2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine)

• Product Name: 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine
• CAS No: 628706-87-6
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 4079433
• PubChem ID: 43108176
• Update Time: 2025-10-22

2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-ethanamine, N-(1,3-dimethylbutyl)-
• n-(2-(Cyclohex-1-en-1-yl)ethyl)-4-methylpentan-2-amine
• 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine
• [2-(Cyclohex-1-en-1-yl)ethyl](4-methylpentan-2-yl)amine
• 628706-87-6
• EN300-165424
• CS-0277984

• Inchi： 1S/C14H27N/c1-12(2)11-13(3)15-10-9-14-7-5-4-6-8-14/h7,12-13,15H,4-6,8-11H2,1-3H3
• InChI Key： JRSWWKHTZNEXKM-UHFFFAOYSA-N
• SMILES： C1(CCNC(C)CC(C)C)CCCCC=1

Computed Properties

• Exact Mass: 209.214349865Da
• Monoisotopic Mass: 209.214349865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Additional information on 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine

Comprehensive Guide to 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine (CAS No. 628706-87-6): Properties, Applications, and Market Insights

The chemical compound 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine (CAS No. 628706-87-6) is a specialized amine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This structurally unique molecule combines a cyclohexenyl group with a branched alkylamine moiety, creating interesting chemical properties that make it valuable for various applications. In this comprehensive guide, we explore its molecular characteristics, synthesis methods, potential uses, and current market trends.

From a molecular perspective, 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine features a cyclohexene ring connected to an ethylamine chain, which is further substituted with a 4-methylpentan-2-yl group. This combination of cyclic and branched aliphatic components gives the compound distinct physicochemical properties, including moderate polarity and specific steric characteristics that influence its reactivity. The CAS registry number 628706-87-6 serves as its unique identifier in chemical databases worldwide.

Recent scientific literature highlights the growing interest in cyclohexenyl-containing amines like 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine for their potential as building blocks in medicinal chemistry. Researchers are particularly interested in how the cyclohexene moiety might influence biological activity when incorporated into more complex molecular architectures. The compound's structural features make it a candidate for developing novel pharmaceutical intermediates, especially in central nervous system (CNS) targeted therapies.

The synthesis of 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine typically involves multi-step organic transformations. Common approaches start with cyclohexene derivatives that undergo functionalization to introduce the amine-containing side chain. The 4-methylpentan-2-yl group is often introduced through alkylation reactions using appropriate precursors. Modern synthetic protocols emphasize atom economy and green chemistry principles, reflecting current trends in sustainable chemical production.

In pharmaceutical applications, the 2-(cyclohex-1-en-1-yl)ethylamine scaffold shows promise as a versatile intermediate. Its structural features allow for diverse modifications that can fine-tune pharmacological properties. The branched 4-methylpentan-2-yl substituent may influence the compound's lipophilicity and metabolic stability, important factors in drug design. These characteristics align with current research priorities in developing more effective and safer therapeutic agents.

Beyond pharmaceuticals, CAS 628706-87-6 finds potential uses in specialty chemical applications. Its unique structure makes it interesting for developing advanced materials, including liquid crystals or polymer additives. The amine functionality provides a handle for further chemical modifications, enabling the creation of customized molecules for specific industrial needs. These applications are particularly relevant in today's focus on high-performance, tailored materials.

The market for specialized amine compounds like 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine has shown steady growth, driven by increasing demand from the pharmaceutical and advanced materials sectors. Current market analysis suggests particular interest in Asia-Pacific regions, where chemical innovation hubs are expanding rapidly. Suppliers of CAS 628706-87-6 are responding to this demand by improving production scalability and purity standards.

Quality control for 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used to verify purity and identify potential impurities. Nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity, particularly the positions of the cyclohexene double bond and the branching in the 4-methylpentan-2-yl group.

Storage and handling recommendations for 628706-87-6 follow standard practices for amine compounds. Proper containment under inert atmosphere helps maintain stability, especially given the reactive cyclohexenyl moiety. These precautions align with modern laboratory safety protocols and chemical stewardship principles that emphasize responsible material management throughout a compound's lifecycle.

Future research directions for 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine may explore its potential in emerging areas such as biocatalysis or green chemistry applications. The compound's structural features could make it interesting for studying enzyme-mediated transformations or as a component in sustainable chemical processes. These possibilities connect with broader scientific trends toward environmentally benign synthetic methodologies.

For researchers and industry professionals seeking CAS 628706-87-6, several specialized chemical suppliers offer this compound in varying quantities and purity grades. Procurement considerations should include verification of analytical data, supplier reliability, and compliance with relevant regulations. The current market offers both standard and custom synthesis options to meet diverse research and development needs.

In conclusion, 2-(cyclohex-1-en-1-yl)ethyl(4-methylpentan-2-yl)amine represents an interesting case study in specialized chemical development. Its combination of cyclohexenyl and branched alkylamine structural elements creates unique properties with potential across multiple applications. As chemical research continues to advance, compounds like 628706-87-6 will likely play important roles in developing new pharmaceuticals, materials, and synthetic methodologies.